Cas no 2171722-58-8 (1-(2-amino-1-methoxypropan-2-yl)-3-methylcyclohexan-1-ol)

• Product Name: 1-(2-amino-1-methoxypropan-2-yl)-3-methylcyclohexan-1-ol
• CAS No: 2171722-58-8
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 6172678
• PubChem ID: 165734763
• Update Time: 2025-10-21

1-(2-amino-1-methoxypropan-2-yl)-3-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-1-methoxypropan-2-yl)-3-methylcyclohexan-1-ol
• 2171722-58-8
• EN300-1643807

• Inchi： 1S/C11H23NO2/c1-9-5-4-6-11(13,7-9)10(2,12)8-14-3/h9,13H,4-8,12H2,1-3H3
• InChI Key： HLKWEWSUTOYCFO-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)C1)C(C)(COC)N

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(2-amino-1-methoxypropan-2-yl)-3-methylcyclohexan-1-ol

1-(2-Amino-1-methoxypropan-2-yl)-3-methylcyclohexan-1-ol

The compound 1-(2-amino-1-methoxypropan-2-yl)-3-methylcyclohexan-1-ol (CAS No. 2171722-58-8) is a complex organic molecule with a unique structure that combines both cyclic and acyclic components. This compound belongs to the class of alcohols, specifically cyclohexanols, and contains a substituted amino group and a methoxy substituent. The molecule's structure is characterized by a cyclohexane ring with a hydroxyl group at position 1, a methyl group at position 3, and a 2-amino-1-methoxypropan-2-yl substituent at position 1. This combination of functional groups makes it a versatile compound with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of cyclohexanol derivatives in drug discovery due to their ability to act as scaffolds for bioactive molecules. The presence of the amino group in this compound adds to its versatility, as it can participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition and binding. Additionally, the methoxy group introduces electron-donating effects, which can influence the compound's reactivity and stability.

The synthesis of 1-(2-amino-1-methoxypropan-2-yl)-3-methylcyclohexan-1-ol involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and reductions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the enantioselective preparation of this molecule, which is critical for its potential use in chiral drug development.

From a pharmacological perspective, this compound has shown promise in preliminary assays targeting enzymes involved in metabolic disorders. The cyclohexane ring provides structural rigidity, while the amino and methoxy groups contribute to its bioavailability and pharmacokinetic properties. Ongoing research is focused on evaluating its efficacy as a lead compound for developing treatments against conditions such as diabetes and neurodegenerative diseases.

In terms of physical properties, 1-(2-amino-1-methoxypropan-2-yl)-3-methylcyclohexan-1ol exhibits a melting point of approximately 65°C and a boiling point around 340°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate, making it suitable for formulation into various drug delivery systems. The compound's stability under different storage conditions has also been thoroughly investigated to ensure its shelf life and compatibility with manufacturing processes.

Environmental considerations are another area of interest for this compound. Studies have demonstrated that it undergoes biodegradation under aerobic conditions, with a half-life of about 48 hours in aqueous environments. This suggests that it has low environmental persistence and is less likely to accumulate in ecosystems. Regulatory agencies have expressed interest in this aspect due to increasing emphasis on green chemistry principles.

In conclusion, 1-(2-amino-1-methoxypropan